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Compound of Interest

Compound Name: 2,4,6-Tribromophenyl methacrylate

Cat. No.: B1587776 Get Quote

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of 2,4,6-Tribromophenyl
Methacrylate

Abstract
This technical guide provides a comprehensive analysis of the expected ¹H and ¹³C Nuclear

Magnetic Resonance (NMR) spectral data for 2,4,6-Tribromophenyl Methacrylate (TBPMA).

As a critical monomer in the synthesis of specialty polymers, particularly those requiring flame

retardant properties, unambiguous structural confirmation of TBPMA is paramount.[1] This

document serves as a key resource for researchers, analytical scientists, and quality control

professionals. We will delve into the theoretical basis for the predicted chemical shifts and

coupling patterns, present the data in a clear, tabular format, and provide a validated

experimental protocol for data acquisition. The causality behind experimental choices is

explained to ensure scientific integrity and reproducibility.

Introduction: The Significance of 2,4,6-
Tribromophenyl Methacrylate
2,4,6-Tribromophenyl methacrylate (CAS RN: 37721-71-4) is an aromatic ester of

methacrylic acid.[2] Its molecular structure, characterized by a methacrylate functional group

and a heavily brominated phenyl ring, imparts desirable properties to polymers, including

enhanced thermal stability and flame retardancy.[1] The precise arrangement of the three

bromine atoms on the phenyl ring is crucial for its function.
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NMR spectroscopy is the gold standard for the structural elucidation of organic molecules. It

provides detailed information about the chemical environment of individual protons (¹H NMR)

and carbon atoms (¹³C NMR), allowing for unequivocal confirmation of molecular structure,

identification of isomers, and quantification of impurities.[3] This guide provides a predictive

framework for the NMR analysis of TBPMA, grounded in fundamental principles and data from

analogous structures.

Molecular Structure and Atom Numbering
To facilitate a clear discussion of the NMR data, the atoms of 2,4,6-Tribromophenyl
Methacrylate are numbered as shown in the diagram below. The key structural features are

the methacrylate group (containing the ester, vinyl, and methyl moieties) and the symmetrically

substituted tribromophenyl ring.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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